3-Pyridin-2-ylprop-2-ynyl hept-6-ynoate

• IUPAC Name: 3-pyridin-2-ylprop-2-ynyl hept-6-ynoate
• InChI: InChI=1S/C15H15NO2/c1-2-3-4-5-11-15(17)18-13-8-10-14-9-6-7-12-16-14/h1,6-7,9,12H,3-5,11,13H2
• InChI Key: ZNBGDTUSFLVDAT-UHFFFAOYSA-N
• Canonical SMILES: C#CCCCCC(=O)OCC#CC1=CC=CC=N1
• Molecular Formula: C15H15NO2
• Molecular Weight: 241.28 g/mol

Description

3-Pyridin-2-ylprop-2-ynyl hept-6-ynoate is a synthetic organic compound featuring a pyridine ring substituted at the 2-position with a propargyl (prop-2-ynyl) group, which is esterified with hept-6-ynoic acid. This structure combines a heteroaromatic pyridine moiety with two alkyne functionalities: one in the propargyl chain and another in the hept-6-ynoate ester.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Pyridin-2-ylprop-2-ynyl hept-6-ynoate typically involves the coupling of a pyridine derivative with a propynyl group, followed by esterification with hept-6-ynoic acid. The reaction conditions often require the use of a palladium catalyst under an inert atmosphere to facilitate the coupling reaction. The esterification step can be achieved using standard esterification reagents such as dicyclohexylcarbodiimide (DCC) and 4-dimethylaminopyridine (DMAP) in an organic solvent like dichloromethane .

Industrial Production Methods

Industrial production of this compound would likely involve similar synthetic routes but on a larger scale. The use of continuous flow reactors could enhance the efficiency and yield of the reactions. Additionally, the purification process would involve techniques such as column chromatography and recrystallization to ensure the purity of the final product.

Chemical Reactions Analysis

Types of Reactions

3-Pyridin-2-ylprop-2-ynyl hept-6-ynoate can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate or chromium trioxide to form corresponding oxidized products.

Reduction: Reduction reactions can be carried out using hydrogen gas in the presence of a palladium catalyst to reduce the triple bonds to single bonds.

Substitution: Nucleophilic substitution reactions can occur at the pyridine ring, where nucleophiles replace hydrogen atoms.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an aqueous medium.

Reduction: Hydrogen gas with a palladium catalyst.

Substitution: Nucleophiles such as amines or thiols in the presence of a base.

Major Products

Oxidation: Oxidized derivatives of the original compound.

Reduction: Reduced forms with single bonds replacing triple bonds.

Substitution: Substituted pyridine derivatives.

Scientific Research Applications

3-Pyridin-2-ylprop-2-ynyl hept-6-ynoate has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential use in drug development due to its unique structural features.

Industry: Utilized in the development of new materials with specific properties, such as polymers and coatings.

Mechanism of Action

The mechanism of action of 3-Pyridin-2-ylprop-2-ynyl hept-6-ynoate involves its interaction with specific molecular targets. The pyridine ring can interact with various enzymes and receptors, potentially inhibiting their activity. The propynyl and heptynoate groups can also participate in binding interactions, enhancing the compound’s overall biological activity. The exact pathways and targets would depend on the specific application and the biological system being studied .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Comparison

Key structural analogs and their differentiating features are summarized below:

Compound Name	CAS #	Molecular Formula	M.W. (g/mol)	Functional Groups	Key Structural Differences	References
3-Pyridin-2-ylprop-2-ynyl hept-6-ynoate	Not listed	C₁₅H₁₆NO₃	~258.3*	Pyridine, propargyl ester, terminal alkyne	Reference compound for comparison	N/A
N-(3-(3-Hydroxyprop-1-ynyl)pyridin-2-yl)pivalamide	1203499-45-9	C₁₃H₁₆N₂O₂	232.28	Pyridine, propargyl alcohol, pivalamide	Replaces ester with amide; lacks heptynoate
3-(2-Fluoro-6-(pyrrolidin-1-yl)pyridin-3-yl)prop-2-yn-1-ol	1228666-51-0	C₁₂H₁₃FN₂O	220.24	Pyridine, fluoro-pyrrolidine, propargyl alcohol	Fluorine and pyrrolidine substituents
2,5-Dioxopyrrolidin-1-yl hept-6-ynoate	917222-23-2	C₁₁H₁₁NO₄	221.21	Succinimide ester, terminal alkyne	Replaces pyridine with succinimide

*Estimated molecular weight based on structural formula.

Key Observations:

• The target compound uniquely combines a pyridine-propargyl scaffold with a hept-6-ynoate ester, distinguishing it from analogs with amides (e.g., ), fluorinated pyrrolidines (e.g., ), or non-aromatic esters (e.g., ).
• The terminal alkyne in the hept-6-ynoate group enables click chemistry applications, similar to 2,5-dioxopyrrolidin-1-yl hept-6-ynoate, which is used in bioconjugation .

Physicochemical Properties

Comparative data for solubility, lipophilicity, and reactivity:

Compound	LogP (Predicted)	Hydrogen Bond Acceptors	TPSA (Ų)	Reactivity Notes
3-Pyridin-2-ylprop-2-ynyl hept-6-ynoate	~2.8*	3 (ester, pyridine N)	~60	Reactive alkynes for Huisgen cycloaddition
N-(3-(3-Hydroxyprop-1-ynyl)pyridin-2-yl)pivalamide	1.5	4 (amide, hydroxyl)	70.8	Propargyl alcohol less reactive than ester
2,5-Dioxopyrrolidin-1-yl hept-6-ynoate	~1.2	4 (succinimide)	64.6	High electrophilicity for amine coupling

*Estimated using fragment-based methods.

Key Observations:

• The pyridine nitrogen contributes to hydrogen-bonding capacity, similar to fluorinated pyrrolidine derivatives .